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Compound of Interest

Compound Name:
2-(3-Chloropropyl)isoindoline-1,3-

dione

Cat. No.: B1295566 Get Quote

An In-depth Technical Guide to 2-(3-Chloropropyl)isoindoline-1,3-dione

Introduction
2-(3-Chloropropyl)isoindoline-1,3-dione, also widely known as N-(3-

Chloropropyl)phthalimide, is a synthetic organic compound featuring a phthalimide group

attached to a 3-chloropropyl chain. The phthalimide moiety is a well-established protecting

group for primary amines, making this compound a critical reagent and building block in organic

synthesis, particularly in medicinal chemistry and drug development.[1][2] Its bifunctional

nature—a protected amine at one end and a reactive alkyl chloride at the other—allows for the

controlled introduction of a three-carbon aminopropyl linker into various molecular scaffolds.

This guide provides a comprehensive overview of its core properties, synthesis, reactivity, and

analytical characterization for researchers and drug development professionals.

Physicochemical and Computed Properties
The fundamental properties of 2-(3-Chloropropyl)isoindoline-1,3-dione are summarized

below. These properties are essential for its handling, storage, and application in experimental

settings.
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Property Value Reference(s)

CAS Number 42251-84-3 [3][4]

Molecular Formula C₁₁H₁₀ClNO₂ [3][4][5]

Molecular Weight 223.66 g/mol [3][6]

Appearance White to off-white solid/crystals [7]

Melting Point 67-69 °C [3]

Boiling Point 348.1 °C at 760 mmHg [3][5][6]

Density 1.33 g/cm³ [3][5][6]

Flash Point 164.3 °C [3][5][6]

Solubility

Soluble in organic solvents like

DMF, DMSO, and chlorinated

solvents.

LogP (calculated) 1.85 - 2.4 [3][5]

Stability
Stable under recommended

storage conditions.
[4]

Synthesis and Reactivity
Synthetic Pathway
The most common and efficient synthesis of 2-(3-Chloropropyl)isoindoline-1,3-dione is a

variation of the Gabriel synthesis. It involves the N-alkylation of potassium phthalimide with a

suitable three-carbon electrophile, such as 1-bromo-3-chloropropane or 1,3-dichloropropane.

The use of 1-bromo-3-chloropropane is often preferred due to the higher reactivity of the

bromide as a leaving group compared to chloride, enabling more selective reaction at that

position.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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